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Compound Name: SKF 104976

Cat. No.: B1681005

For Researchers, Scientists, and Drug Development Professionals

Introduction

SKF 104976 is a potent and specific inhibitor of lanosterol 14a-demethylase (CYP51A1), a
critical enzyme in the cholesterol biosynthesis pathway.[1][2][3] As a derivative of lanosterol, it
acts as a competitive inhibitor, preventing the conversion of lanosterol to cholesterol. This
property makes SKF 104976 a valuable tool for studying cholesterol metabolism and a
potential candidate for the development of therapeutic agents targeting pathways dependent
on cholesterol synthesis. These application notes provide detailed protocols for in vitro assays
to characterize the activity of SKF 104976.

Mechanism of Action

SKF 104976 specifically targets and inhibits the enzymatic activity of lanosterol 14a-
demethylase. This inhibition leads to an accumulation of lanosterol and a subsequent reduction
in the synthesis of downstream cholesterol. A secondary effect observed is the decrease in the
activity of HMG-CoA reductase, a rate-limiting enzyme in the mevalonate pathway, though SKF
104976 does not directly inhibit this enzyme.[3]
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Preparation
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Cell Culture and Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for SKF 104976 In
Vitro Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681005#skf-104976-in-vitro-assay-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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